9-Oxa-5-azaspiro[3.6]decan-6-one

• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: 9-oxa-5-azaspiro[3.6]decan-6-one
• InChI: InChI=1S/C8H13NO2/c10-7-2-5-11-6-8(9-7)3-1-4-8/h1-6H2,(H,9,10)
• InChI Key: JWPBEZOAJMDBRR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)COCCC(=O)N2

Description

9-Oxa-5-azaspiro[3.6]decan-6-one: is a heterocyclic compound with a unique spiro structure. It is characterized by the presence of an oxygen atom and a nitrogen atom within its ring system, making it an interesting subject for various chemical and biological studies. The compound has a molecular formula of C8H13NO2 and a molecular weight of 155.2 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 9-Oxa-5-azaspiro[3.6]decan-6-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a suitable amine with an epoxide, followed by cyclization to form the spiro structure. The reaction conditions often include the use of solvents such as dichloromethane or tetrahydrofuran, and catalysts like Lewis acids to facilitate the cyclization process .

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions for higher yields and purity, as well as ensuring the process is cost-effective and environmentally friendly .

Chemical Reactions Analysis

Types of Reactions: 9-Oxa-5-azaspiro[3.6]decan-6-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the nitrogen or oxygen atoms within the ring.

Substitution: The compound can participate in substitution reactions where one of its atoms or groups is replaced by another atom or group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction could produce alcohols or amines .

Scientific Research Applications

Chemistry: In chemistry, 9-Oxa-5-azaspiro[3.6]decan-6-one is used as a building block for the synthesis of more complex molecules. Its unique structure makes it valuable for studying reaction mechanisms and developing new synthetic methodologies .

Biology: Its spiro structure can be incorporated into pharmaceuticals to enhance their biological activity and stability .

Medicine: In medicine, this compound derivatives are explored for their potential therapeutic properties. They may serve as lead compounds in drug discovery programs targeting various diseases .

Industry: Industrially, the compound can be used in the development of new materials, such as polymers and resins, due to its unique chemical properties .

Mechanism of Action

The mechanism of action of 9-Oxa-5-azaspiro[3.6]decan-6-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the modifications made to the compound .

Comparison with Similar Compounds

9-Oxa-6-azaspiro[4.5]Decan-7-one: This compound has a similar spiro structure but differs in the position of the oxygen and nitrogen atoms.

9-Benzyl-6-oxa-9-azaspiro[3.6]decan-8-one: This derivative includes a benzyl group, which can significantly alter its chemical and biological properties.

Uniqueness: 9-Oxa-5-azaspiro[3.6]decan-6-one is unique due to its specific ring structure and the positioning of the oxygen and nitrogen atoms. This configuration imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for various research and industrial applications .